Cas no 2228950-50-1 (2-bromo-1-4-(methoxymethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-(methoxymethyl)phenylethan-1-ol
• CAS No: 2228950-50-1
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 5952931
• PubChem ID: 165662616
• Update Time: 2025-05-24

2-bromo-1-4-(methoxymethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-(methoxymethyl)phenylethan-1-ol
• EN300-1921971
• 2228950-50-1
• 2-bromo-1-[4-(methoxymethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H13BrO2/c1-13-7-8-2-4-9(5-3-8)10(12)6-11/h2-5,10,12H,6-7H2,1H3
• InChI Key： KWUJBUZJLIJQPV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(COC)=CC=1)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-4-(methoxymethyl)phenylethan-1-ol

Introduction to 2-Bromo-1-(4-(Methoxymethyl)Phenyl)Ethanol (CAS No: 2228950-50-1)

2-Bromo-1-(4-(methoxymethyl)phenyl)ethanol, also known by its CAS number 2228950-50-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a carbon chain and a methoxymethyl group on the aromatic ring. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

The synthesis of 2-bromo-1-(4-(methoxymethyl)phenyl)ethanol typically involves multi-step processes, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the complex structure of this compound.

In terms of applications, 2-bromo-1-(4-(methoxymethyl)phenyl)ethanol has shown promise in drug discovery programs. Its ability to act as a precursor for bioactive molecules has made it a valuable intermediate in the development of new pharmaceutical agents. For example, studies have demonstrated its potential as a building block for anti-inflammatory and anti-cancer drugs due to its ability to modulate key cellular pathways.

Beyond pharmaceuticals, this compound has also found utility in the synthesis of advanced materials. Its unique chemical properties make it an ideal candidate for use in polymer chemistry, where it can serve as a monomer or cross-linking agent. Recent research has highlighted its role in creating stimuli-responsive polymers, which have applications in sensors and drug delivery systems.

The environmental impact of cas no 2228950-50-1 has also been a topic of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for sustainable use.

In conclusion, 2-bromo-1-(4-(methoxymethyl)phenyl)ethanol, with its CAS number 2228950-50-1, stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications and promising future directions underscore its importance in both academic and industrial settings.